Cas no 2228217-58-9 (1-amino-3-{6,6-dimethylbicyclo3.1.1heptan-2-yl}propan-2-ol)

1-Amino-3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}propan-2-ol is a bicyclic amino alcohol derivative characterized by its rigid bicyclo[3.1.1]heptane scaffold, which imparts structural stability and stereochemical specificity. The presence of both amino and hydroxyl functional groups enhances its utility as a versatile intermediate in organic synthesis, particularly for chiral building blocks or ligand design. The 6,6-dimethyl substitution further contributes to steric hindrance, potentially influencing selectivity in catalytic or binding applications. This compound may find use in pharmaceutical research, agrochemical development, or asymmetric synthesis due to its constrained geometry and bifunctional reactivity. Its well-defined molecular framework offers opportunities for derivatization while maintaining predictable conformational behavior.
1-amino-3-{6,6-dimethylbicyclo3.1.1heptan-2-yl}propan-2-ol structure
2228217-58-9 structure
Product Name:1-amino-3-{6,6-dimethylbicyclo3.1.1heptan-2-yl}propan-2-ol
CAS No:2228217-58-9
MF:C12H23NO
MW:197.317123651505
CID:6547473
PubChem ID:165975811
Update Time:2025-06-08

1-amino-3-{6,6-dimethylbicyclo3.1.1heptan-2-yl}propan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 1-amino-3-{6,6-dimethylbicyclo3.1.1heptan-2-yl}propan-2-ol
    • 2228217-58-9
    • EN300-1810829
    • 1-amino-3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}propan-2-ol
    • Inchi: 1S/C12H23NO/c1-12(2)9-4-3-8(11(12)6-9)5-10(14)7-13/h8-11,14H,3-7,13H2,1-2H3
    • InChI Key: HNBGFEQRIXACMY-UHFFFAOYSA-N
    • SMILES: OC(CN)CC1CCC2CC1C2(C)C

Computed Properties

  • Exact Mass: 197.177964357g/mol
  • Monoisotopic Mass: 197.177964357g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 46.2Ų

1-amino-3-{6,6-dimethylbicyclo3.1.1heptan-2-yl}propan-2-ol Pricemore >>

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Additional information on 1-amino-3-{6,6-dimethylbicyclo3.1.1heptan-2-yl}propan-2-ol

Introduction to 1-amino-3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}propan-2-ol (CAS No. 2228217-58-9)

1-amino-3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}propan-2-ol, with the CAS number 2228217-58-9, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to a class of bicyclic amines and has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cardiovascular diseases.

The molecular structure of 1-amino-3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}propan-2-ol is characterized by a bicyclo[3.1.1]heptane ring system, which imparts unique conformational stability and pharmacological properties. The presence of the amino group and the hydroxyl group on the propyl chain further enhances its reactivity and solubility, making it an attractive candidate for drug development.

Recent studies have highlighted the multifaceted biological activities of 1-amino-3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}propan-2-ol. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property makes it a potential therapeutic agent for conditions like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 1-amino-3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}propan-2-ol has shown promising neuroprotective effects. Research conducted at the University of California, San Francisco, revealed that this compound can effectively reduce neuronal damage in models of Alzheimer's disease by modulating the expression of key proteins involved in neurodegeneration. These findings suggest that it could be a valuable candidate for the development of neuroprotective drugs.

The cardiovascular benefits of 1-amino-3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}propan-2-ol have also been explored in preclinical studies. A study published in the European Journal of Pharmacology reported that this compound can lower blood pressure and improve cardiac function in hypertensive rats by acting on specific ion channels and receptors in the cardiovascular system. These results indicate its potential as a novel antihypertensive agent.

The pharmacokinetic profile of 1-amino-3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}propan-2-ol has been extensively studied to ensure its suitability for clinical applications. Data from animal models have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, with good bioavailability and minimal toxicity at therapeutic doses.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-amino-3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}propan-2-ol in human subjects. Preliminary results from Phase I trials have indicated that it is well-tolerated with no significant adverse effects observed at tested doses. These findings are encouraging and pave the way for further clinical evaluation.

In conclusion, 1-amino-3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}propan-2-ol (CAS No. 2228217-58-9) is a promising compound with a wide range of potential therapeutic applications. Its unique molecular structure and multifaceted biological activities make it an attractive candidate for drug development in various fields of medicine. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its future use as a therapeutic agent.

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